Cas no 1806274-27-0 (Ethyl 2-cyano-6-mercaptopyridine-4-acetate)

• Product Name: Ethyl 2-cyano-6-mercaptopyridine-4-acetate
• CAS No: 1806274-27-0
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 4903960
• Update Time: 2025-08-04

Ethyl 2-cyano-6-mercaptopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-mercaptopyridine-4-acetate

• Inchi： 1S/C10H10N2O2S/c1-2-14-10(13)5-7-3-8(6-11)12-9(15)4-7/h3-4H,2,5H2,1H3,(H,12,15)
• InChI Key： AMFNZESDNNLLNU-UHFFFAOYSA-N
• SMILES： S=C1C=C(C=C(C#N)N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 401
• XLogP3: 0.4
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 2-cyano-6-mercaptopyridine-4-acetate

Comprehensive Overview of Ethyl 2-cyano-6-mercaptopyridine-4-acetate (CAS No. 1806274-27-0)

Ethyl 2-cyano-6-mercaptopyridine-4-acetate (CAS No. 1806274-27-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound, featuring a pyridine core with cyano and mercapto functional groups, is widely explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing heterocyclic compounds, which are pivotal in developing novel therapeutics and functional materials.

The growing demand for high-performance intermediates in organic synthesis has propelled the popularity of Ethyl 2-cyano-6-mercaptopyridine-4-acetate. Its CAS No. 1806274-27-0 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Recent studies highlight its utility in catalysis and bioconjugation, aligning with trends in sustainable chemistry and green synthesis. Users often inquire about its solubility, stability, and reaction mechanisms, underscoring the need for detailed technical data.

In the context of AI-driven drug design, Ethyl 2-cyano-6-mercaptopyridine-4-acetate serves as a key scaffold for virtual screening and molecular modeling. Its structural versatility allows for modifications that enhance bioavailability and target specificity, addressing common challenges in medicinal chemistry. Online queries often focus on its synthetic routes and scalability, indicating industrial interest. Additionally, its compatibility with microwave-assisted synthesis and flow chemistry techniques positions it as a candidate for high-throughput production.

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Quality control and analytical characterization of Ethyl 2-cyano-6-mercaptopyridine-4-acetate are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structure. FAQs often revolve around its storage conditions and handling precautions, emphasizing the importance of safety data sheets (SDS) in laboratory settings.

In summary, Ethyl 2-cyano-6-mercaptopyridine-4-acetate (CAS No. 1806274-27-0) represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into cutting-edge research and alignment with industry trends ensure its continued prominence in chemical innovation.